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Compound of Interest

Compound Name: Dicyclohexylmethanol

Cat. No.: B146628

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for
Dicyclohexylmethanol (CAS No. 4453-82-1), compiled and synthesized from various Safety
Data Sheets (SDS). The information is presented to be directly applicable to laboratory and
research settings, with a focus on safe handling, storage, and emergency procedures.

Chemical Identification and Physical Properties

Dicyclohexylmethanol, also known as dicyclohexylcarbinol, is an organic compound with the
molecular formula C13H240.[1][2][3][4] It is recognized for its utility as a reagent in organic
synthesis, particularly in the preparation of cyclohexane derivatives.

Table 1: Physical and Chemical Properties of Dicyclohexylmethanol
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Property Value Source(s)
Molecular Formula Ci13H240 [1112113114]
Molecular Weight 196.33 g/mol [11[2][3]

Solid Crystalline / Colorless to
Appearance ] o [1115112]
light yellow liquid

Odor No information available [1]
Melting Point 58 -64°C/136.4-147.2 °F [1][5]
Boiling Point 153-155°C/307.4 - 311 °F [1]

Soluble in methanol (0.1g/mL,

N clear) and other common
Solubility ] - [5112]
organic solvents. Low solubility

in water.
Vapor Pressure 0.000894 mmHg at 25°C [5]
Density 0.8924 g/cm? (rough estimate) [5]

Hazard Identification and Classification

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200),
dicyclohexylmethanol is not considered hazardous.[1] However, some sources indicate it can
be irritating to the eyes, respiratory system, and skin.[5] It is crucial to handle the substance
with care, employing appropriate personal protective equipment.

Table 2: Hazard Statements and Precautionary Measures
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Category Information Source(s)

No specific hazard statements

GHS Hazard Statements ] ] [6][7]
are consistently listed.

_ P280: Wear protective
GHS Precautionary ) )
gloves/protective clothing/eye
Statements ) )
protection/face protection.

R36/37/38: Irritating to eyes,

Risk Phrases (obsolete) ) ) [5]
respiratory system and skin.

S22: Do not breathe dust.
Safety Phrases (obsolete) S24/25: Avoid contact with skin = [5]

and eyes.

Experimental Protocols for Safety Assessment

The safety data provided in an SDS is derived from standardized experimental protocols. While
the SDS itself does not detail these methods, this guide outlines the principles of the key

experiments.

Determining Flash Point: The flash point is the lowest temperature at which a liquid can form an
ignitable mixture in air. A common method is the Cleveland Open-Cup Method (ASTM D92).

o Apparatus: A Cleveland open-cup tester, which consists of a brass cup, a heating plate, and

a test flame applicator.

e Procedure:
o The sample is placed in the test cup and heated at a slow, constant rate.
o Asmall test flame is passed across the cup at specified intervals.

o The flash point is the temperature at which the vapors above the liquid ignite upon

application of the test flame.

Acute Toxicity Testing (e.g., LD50): Acute toxicity data, often expressed as an LD50 (lethal
dose for 50% of a test population), is determined through studies on laboratory animals. The
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OECD Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method) is a common protocol.
¢ Principle: A stepwise procedure with the use of a minimal number of animals.

e Procedure:
o Asingle animal is dosed at a defined starting level.

o Depending on the outcome (survival or death), the dose for the next animal is adjusted up

or down.

o The test is continued until a stopping criterion is met, which allows for the classification of

the substance's toxicity.

Safe Handling and Storage Workflow

Proper handling and storage are paramount to ensure laboratory safety. The following diagram
illustrates the logical workflow for managing dicyclohexylmethanol in a research environment.
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Caption: Workflow for the safe handling of dicyclohexylmethanol.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Source(s)

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[1]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[1]

Respiratory Protection

No protective equipment is
needed under normal use
conditions. If dust is
generated, a particle filter is

recommended.

[1]

Hygiene Measures

Handle in accordance with
good industrial hygiene and

safety practice.

[1]

First-Aid and Fire-Fighting Measures

In the event of an emergency, prompt and appropriate action is critical.

Table 4: First-Aid Procedures
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Exposure Route First-Aid Measure Source(s)

Rinse immediately with plenty
of water, also under the

Eye Contact _ _ [1][7]
eyelids, for at least 15 minutes.

Get medical attention.

Wash off immediately with
) plenty of water for at least 15
Skin Contact _ _ _ [11[7]
minutes. Get medical attention

if symptoms occur.

Remove to fresh air. Get
Inhalation medical attention immediately [11[7]

if symptoms occur.

Clean mouth with water and
) drink afterwards plenty of
Ingestion ] o [1][7]
water. Get medical attention if

symptoms occur.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6][7]

o Specific Hazards: Keep product and empty container away from heat and sources of ignition.

[1]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures
In case of a spill, the following steps should be taken:

o Personal Precautions: Ensure adequate ventilation and use personal protective equipment
as required. Avoid dust formation.[1]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2009903&productDescription=DICYCLOHEXYLMETHANOL+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/dicyclohexylmethanol-pid_Seven365.html
https://www.fishersci.com/store/msds?partNumber=AAB2009903&productDescription=DICYCLOHEXYLMETHANOL+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/dicyclohexylmethanol-pid_Seven365.html
https://www.fishersci.com/store/msds?partNumber=AAB2009903&productDescription=DICYCLOHEXYLMETHANOL+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/dicyclohexylmethanol-pid_Seven365.html
https://www.fishersci.com/store/msds?partNumber=AAB2009903&productDescription=DICYCLOHEXYLMETHANOL+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/dicyclohexylmethanol-pid_Seven365.html
https://www.guidechem.com/msds/4453-82-1.html
https://www.echemi.com/sds/dicyclohexylmethanol-pid_Seven365.html
https://www.fishersci.com/store/msds?partNumber=AAB2009903&productDescription=DICYCLOHEXYLMETHANOL+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2009903&productDescription=DICYCLOHEXYLMETHANOL+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2009903&productDescription=DICYCLOHEXYLMETHANOL+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Environmental Precautions: Should not be released into the environment.[1]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid
dust formation.[1]

Stability and Reactivity

Understanding the chemical stability and reactivity is crucial for safe storage and handling.
o Reactivity: No known hazardous reactions under normal processing.[1]

e Chemical Stability: Moisture sensitive.[1]

o Conditions to Avoid: Incompatible products, exposure to moisture.[1][8]

e Incompatible Materials: Strong oxidizing agents.[1][8]

e Hazardous Decomposition Products: None under normal use conditions.[1]

Toxicological and Ecological Information

Currently, there is limited specific toxicological and ecological data available for
dicyclohexylmethanol in the reviewed Safety Data Sheets.

Table 5: Toxicological and Ecological Data

Data Point Value Source(s)
Acute Toxicity No data available [11161[7]
Carcinogenicity No data available [61[7]
Ecotoxicity No data available [6][7]
Persistence and Degradability No data available [6]
Bioaccumulative Potential No data available [6]

Given the lack of comprehensive data, it is prudent to handle dicyclohexylmethanol as a
potentially harmful substance and prevent its release into the environment.
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This guide is intended for informational purposes and should be used in conjunction with the
official Safety Data Sheet provided by the supplier. Always refer to the original SDS for the
most current and complete information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data Sheet of
Dicyclohexylmethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146628#dicyclohexylmethanol-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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